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Compound of Interest

Compound Name: Elcatonin

Cat. No.: B612366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular mechanisms governing the

expression of the human calcitonin gene (CALCA) and the signal transduction pathways

activated by its synthetic analogue, elcatonin. Elcatonin, a long-acting eel calcitonin

derivative, exerts its therapeutic effects, primarily in bone metabolism and pain management,

by activating the calcitonin receptor (CTR).[1][2] Understanding the intricate regulation of the

endogenous CALCA gene and its downstream signaling is critical for the development of novel

therapeutics targeting this system.

The CALCA gene is a paradigm of tissue-specific gene expression, employing sophisticated

transcriptional, post-transcriptional, and epigenetic mechanisms to produce two distinct peptide

hormones: calcitonin and calcitonin gene-related peptide (CGRP).[3][4] Calcitonin is

predominantly synthesized in the C-cells of the thyroid gland, while CGRP is mainly produced

in the central and peripheral nervous systems.[5]

Transcriptional Regulation of the CALCA Gene
The expression of the CALCA gene is tightly controlled at the transcriptional level by a

combination of cell-specific enhancers and ubiquitous promoter elements.

Promoter and Enhancer Elements: A primary driver of neuronal-specific expression is an 18-

base pair enhancer element located approximately 1 kb upstream of the transcription start

site. This enhancer is potent, capable of stimulating reporter gene expression by up to 50-
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fold in calcitonin-expressing cells, while remaining inactive in other cell types like HeLa cells.

The promoter region also contains several other key elements, including a cAMP-responsive

element (CRE) and a Ras-responsive element (RRE), which allow for regulation by various

signaling pathways.

Key Transcription Factors: The activity of the CALCA enhancer is governed by the

synergistic action of multiple transcription factors. These include:

Helix-Loop-Helix (HLH) Proteins: Essential for the enhancer's function.

Upstream Stimulatory Factor (USF): A bHLH-Zip transcription factor that activates the

enhancer.

Forkhead Box A2 (FOXA2): Can synergistically activate the enhancer with USF.

Octamer-Binding Factors: Work in concert with HLH proteins to drive cell-specific

expression.

CREB (cAMP Response Element-Binding Protein): Binds to the CRE in the promoter to

modulate transcription in response to cAMP signaling.
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Typical Workflow for Gene Expression Analysis

1. Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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